4-N-6-Ahtuf

• CAS No.: 77228-88-7
• Molecular Formula: C27H27N3O5S
• Molecular Weight: 505.6 g/mol
• IUPAC Name: 1-(6-aminohexyl)-3-(3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl)thiourea
• InChI: InChI=1S/C27H27N3O5S/c28-11-3-1-2-4-12-29-26(36)30-16-5-8-19-22(13-16)27(35-25(19)33)20-9-6-17(31)14-23(20)34-24-15-18(32)7-10-21(24)27/h5-10,13-15,31-32H,1-4,11-12,28H2,(H2,29,30,36)
• InChI Key: YLQURFUIUHWJCJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1NC(=S)NCCCCCCN)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O
• Synonyms: 4-(N-6-aminohexylthioureal)fluorescein; 4-N-6-AHTUF

Description

4-N-6-Ahtuf (synonymous with the compound described in EP 4 374 877 A2) is a structurally complex carboxamide derivative featuring a spiro ring system, fluorinated aromatic substituents, and a trifluoromethyl group. Its IUPAC name is 6-[(2,3-difluoro-4-hydroxyphenyl)methyl]-9-hydroxy-5-methyl-7-oxa-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-5,6-diazaspiro[3.5]non-8-ene-8-carboxamide .

Comparison with Similar Compounds

Key Characteristics:

• Molecular Weight : 785 g/mol (m/z = 785 [M+H]⁺, confirmed via mass spectrometry) .
• Synthesis: Prepared via a multi-step reaction involving 2-methyl-2-piperidinepropanol, N,N,N’,N’-tetramethylazodicarboxamide, and a fluorinated precursor in tetrahydrofuran (THF) at 60°C for 16 hours. The yield is 34%, with purification by HPLC (0.1% formic acid in water/acetonitrile) .
• Analytical Data : HPLC retention time = 1.30 minutes (method: SMD-TFA05) .

Comparison with Similar Compounds

Structural Analogues from EP 4 374 877 A2

The patent describes analogues (Examples 408–411) synthesized using analogous methods. While structural details are unspecified, these compounds likely share the spiro-carboxamide core but differ in substituents (e.g., alkyl chains or aryl groups). Key inferred comparisons:

Parameter	4-N-6-Ahtuf (Example 407)	Hypothetical Analogues (Examples 408–411)
Core Structure	Spiro[3.5]non-8-ene	Likely similar spiro system
Fluorination	2,3-difluoro, trifluoromethyl	May vary in position/number of F atoms
Synthetic Yield	34%	Unreported (potentially lower/higher)
HPLC Retention Time	1.30 minutes	Unreported (dependent on polarity)

Comparison with FDB015196 ()

Parameter	4-N-6-Ahtuf	FDB015196
Molecular Weight	785 g/mol	~289 g/mol (calculated)
Key Functional Groups	Spiro ring, trifluoromethyl	Linear amide, methoxy
Synthetic Complexity	Multi-step, fluorinated reagents	Likely single-step synthesis
HPLC Polarity	Moderate (1.30 min)	Higher (unreported; fewer polar groups)

Key Insight : 4-N-6-Ahtuf’s structural complexity and fluorination confer distinct physicochemical properties (e.g., higher molecular weight, lower yield) compared to simpler amides like FDB015196 .

Broader Context: Fluorinated Spiro Carboxamides

Fluorinated spiro compounds are prized in medicinal chemistry for their metabolic stability and target affinity. For example:

• Sitagliptin (anti-diabetic): Shares a trifluorophenyl group but lacks a spiro system.
• Spirooxindoles (anticancer agents): Feature spiro cores but seldom include heavy fluorination.

Advantage of 4-N-6-Ahtuf : The combination of spiro architecture and fluorination may optimize pharmacokinetic profiles, though the 34% yield suggests scalability challenges .